Cas no 2703774-77-8 (1-oxa-8-azaspiro[5.5]undec-3-ene hydrochloride)

• Product Name: 1-oxa-8-azaspiro[5.5]undec-3-ene hydrochloride
• CAS No: 2703774-77-8
• MF: C₉H₁₆ClNO
• MW: 189.682441711426
• CID: 5943822
• PubChem ID: 165944557
• Update Time: 2025-05-23

1-oxa-8-azaspiro[5.5]undec-3-ene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-oxa-8-azaspiro[5.5]undec-3-ene hydrochloride
• 2703774-77-8
• EN300-36596309

• Inchi： 1S/C9H15NO.ClH/c1-2-7-11-9(4-1)5-3-6-10-8-9;/h1-2,10H,3-8H2;1H
• InChI Key： HVXZHODNPMOXGU-UHFFFAOYSA-N
• SMILES： C12(OCC=CC1)CNCCC2.Cl

Computed Properties

• Exact Mass: 189.0920418g/mol
• Monoisotopic Mass: 189.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 1-oxa-8-azaspiro[5.5]undec-3-ene hydrochloride

1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride: A Comprehensive Overview

1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride is a unique chemical compound with the CAS registry number 2703774-77-8. This compound belongs to the spirocyclic class of organic molecules, which are characterized by two rings sharing a single atom, typically oxygen or nitrogen. The spiro structure in this compound is formed by a five-membered and a six-membered ring system, creating a highly rigid and potentially bioactive framework.

The name 1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride provides critical information about its structure. The "1-Oxa" indicates the presence of an oxygen atom in the spiro position, while "8-Aza" signifies the presence of a nitrogen atom in the eight position of the spiro system. The "spiro[5.5]" notation refers to the two rings sharing a single atom, with one being a five-membered ring and the other a six-membered ring. The "Undec" part of the name denotes an 11-membered system when considering both rings together, and "ene" indicates the presence of a double bond within the structure.

Recent studies have highlighted the potential of spirocyclic compounds like 1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride in various fields, including drug discovery and materials science. The rigid spiro structure provides unique electronic and steric properties that can be exploited for designing bioactive molecules or advanced materials with tailored functionalities.

In terms of synthesis, 1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride can be prepared through various methods, including cyclization reactions involving appropriate precursors. The hydrochloride salt form suggests that it is often isolated as its protonated version, which may enhance its stability or solubility depending on the application.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and stereochemistry.

Looking ahead, 1-Oxa-8-Azaspiro[5.5]Undec-3-ene Hydrochloride represents an exciting area of research due to its structural uniqueness and potential applications in areas such as catalysis, drug delivery systems, and advanced materials development.